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An In-Depth Technical Guide to the Molecular Structure of 3-Hydroxy-2,6-dimethyl-4-pyrone

Abstract

The pyrone scaffold represents a privileged structure in medicinal chemistry, forming the core
of numerous natural products with diverse biological activities.[1] This technical guide provides
a comprehensive analysis of the molecular structure of 3-hydroxy-2,6-dimethyl-4-pyrone (CAS:
2298-99-9), a key member of this chemical class.[2][3] Intended for researchers, scientists, and
professionals in drug development, this document delves into the nuanced structural
characteristics, tautomeric equilibrium, and the spectroscopic data that validate its architecture.
By synthesizing foundational chemical principles with practical analytical insights, this guide
serves as an authoritative resource for understanding and utilizing this versatile molecule.

Core Molecular Architecture and Tautomerism

3-Hydroxy-2,6-dimethyl-4-pyrone, with the molecular formula C7HsOs and a molecular weight
of 140.14 g/mol , is a derivative of 4-pyrone, a six-membered heterocyclic ring containing an
oxygen atom.[2][4] The core structure features methyl groups at positions 2 and 6, a hydroxyl
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group at position 3, and a ketone at position 4. This arrangement of functional groups gives rise
to its chemical reactivity and biological potential.

A critical feature of this molecule’'s structure is its existence in a tautomeric equilibrium. It can
exist as both 3-hydroxy-2,6-dimethyl-4H-pyran-4-one and its isomer, 4-hydroxy-3,6-dimethyl-
2H-pyran-2-one. Studies on related hydroxy-pyrones suggest that the 4-hydroxy-2-pyrone form
is often the major tautomer in solution, a preference driven by the stability afforded by a more
effective electronic conjugation system.[5][6] Understanding this equilibrium is paramount for
predicting reactivity, designing synthetic pathways, and interpreting analytical data, as the
dominant tautomer may vary with environmental conditions such as solvent polarity.

3-Hydroxy-2,6-dimethyl-4-pyrone

TTautomeric Equilibrium

4-Hydroxyi3,6-dimethyl-2-pyrone (Tautomer)

[C7HsO3]* - «CHs . [M - CHs]* -CO . [M-CHs - COJ*
m/z = 140 m/z = 125 m/z = 97
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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